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Compound of Interest

Compound Name: L-640,033

Cat. No.: B1673791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of L-640,033, a leukotriene receptor antagonist. The following procedures are

designed to ensure a safe laboratory environment and proper management of this potent

research compound.

Compound Data Summary
While a specific Safety Data Sheet (SDS) for L-640,033 is not readily available, the following

data has been compiled from available chemical information. It is important to note that some

of these values are predicted and should be treated with caution.

Property Value Source

Molecular Formula C₁₈H₂₅N₃O ChemicalBook

Molar Mass 299.42 g/mol ChemicalBook

Predicted Boiling Point 508.4 ± 50.0 °C ChemicalBook

Predicted Density 1.115 ± 0.06 g/cm³ ChemicalBook

Predicted pKa 13.21 ± 0.20 ChemicalBook
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Hazard Identification and Personal Protective
Equipment (PPE)
As a leukotriene receptor antagonist, L-640,033 is a biologically active molecule. While specific

toxicity data is unavailable, it should be handled as a potent compound with the potential for

pharmacological effects upon exposure. The primary routes of exposure are inhalation of dust,

skin contact, and ingestion.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Hand Protection Nitrile gloves.

Eye Protection
Safety glasses with side shields or safety

goggles.

Body Protection

A standard laboratory coat is required. For

procedures with a higher risk of spills, a

chemically resistant apron should be worn over

the lab coat.

Respiratory Protection

For handling powders outside of a ventilated

enclosure, a NIOSH-approved N95 or higher-

rated respirator is recommended.

Experimental Protocol: Weighing and Solubilizing L-
640,033
This protocol outlines the steps for safely weighing the solid form of L-640,033 and preparing a

stock solution.

Materials:

L-640,033 solid powder

Analytical balance
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Weighing paper or boat

Spatula

Appropriate solvent (e.g., DMSO, Ethanol)

Vortex mixer

Calibrated pipettes

Conical tubes or vials

Procedure:

Preparation:

Don all required PPE as listed in the table above.

Ensure a chemical fume hood or other ventilated enclosure is operational.

Prepare a designated waste container for contaminated materials.

Weighing:

Perform all weighing operations within the chemical fume hood.

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of L-640,033 powder using a clean spatula.

Record the exact weight.

Solubilization:

Transfer the weighed powder to an appropriate vial or tube.

Add the calculated volume of the desired solvent to achieve the target concentration.

Cap the vial securely.
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Vortex the solution until the compound is fully dissolved. Gentle heating or sonication may

be required for some compounds, but this should be determined on a small scale first.

Storage:

Store the stock solution in a clearly labeled, sealed container at the recommended

temperature (typically -20°C or -80°C for long-term storage).

Operational and Disposal Plans
Spill Management:

Small Spills (Powder):

Do not sweep.

Gently cover the spill with absorbent paper towels to avoid raising dust.

Wet the towels with a 70% ethanol solution.

Wipe the area from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Small Spills (Solution):

Absorb the spill with inert material (e.g., vermiculite, sand).

Place the contaminated material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent followed by soap and water.

Waste Disposal:

Solid Waste: All disposable materials that have come into contact with L-640,033 (e.g.,

gloves, weighing paper, pipette tips) must be collected in a designated, sealed hazardous

waste container.
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Liquid Waste: Unused solutions containing L-640,033 should be collected in a designated

hazardous waste container. Do not pour down the drain.

All hazardous waste must be disposed of in accordance with local, state, and federal

regulations.
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Operational Workflow for Handling L-640,033
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Caption: A flowchart illustrating the key steps for safely handling L-640,033.
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Simplified Leukotriene Signaling Pathway
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Caption: The mechanism of action for L-640,033 as a leukotriene receptor antagonist.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
L-640,033]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673791#personal-protective-equipment-for-
handling-l-640-033]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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